N-(4-acetylphenyl)-1-(3-chlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-1-[(3-chlorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H17ClN2O3/c1-14(25)16-7-9-18(10-8-16)23-20(26)19-6-3-11-24(21(19)27)13-15-4-2-5-17(22)12-15/h2-12H,13H2,1H3,(H,23,26)
• InChI Key: DWUROYZOGURWDY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)Cl
• Molecular Formula: C21H17ClN2O3
• Molecular Weight: 380.8 g/mol

Description

N-(4-acetylphenyl)-1-(3-chlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a chemical compound that belongs to the dihydropyridine class of calcium channel blockers. It has been extensively studied in the field of medicinal chemistry due to its potential applications in the treatment of cardiovascular diseases and other related conditions.

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Antifungal Agents : Novel derivatives of 6-oxo-pyridine-3-carboxamide have been synthesized and evaluated for their antimicrobial and antifungal properties. These compounds, including structures similar to the query compound, showed broad-spectrum antibacterial activity and were equipotent to Ampicillin and Gentamicin against tested bacteria. Furthermore, certain derivatives demonstrated potent antifungal activity against Aspergillus fumigatus, comparable to the reference drug Amphotericin B. This indicates the potential of such compounds in developing new antimicrobial and antifungal medications (El-Sehrawi et al., 2015).

Structural Analysis and Chemical Properties

• Crystal Structure and DFT Studies : The structural analysis of N-(4-acetylphenyl)quinoline-3-carboxamide, a compound with a similar core structure, was conducted through X-ray diffraction, revealing its crystallization in the monoclinic system and the presence of N–H•••O and C–H•••O hydrogen bond interactions. Density Functional Theory (DFT) was used to optimize molecular geometry, indicating the utility of these analyses in understanding the compound's chemical behavior and interactions (Polo-Cuadrado et al., 2021).